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Compound of Interest

Compound Name: 5-Nitroisophthalic acid

Cat. No.: B126730

An In-depth Technical Guide to 5-Nitroisophthalic Acid

Introduction

5-Nitroisophthalic acid, identified by the CAS number 618-88-2, is a versatile aromatic
carboxylic acid derivative.[1] Its chemical structure, featuring both nitro and carboxylic acid
functional groups, makes it a pivotal intermediate in a variety of industrial syntheses. This guide
provides a comprehensive overview of its properties, synthesis, and key applications for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

5-Nitroisophthalic acid is also known by several synonyms, including 5-nitro-1,3-
benzenedicarboxylic acid and 5-NIPA.[1][2] It typically appears as a light cream or light yellow
crystalline powder.[1][3]

Physicochemical Properties

The fundamental physical and chemical properties of 5-Nitroisophthalic acid are summarized
in the table below.
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Property Value Source(s)
CAS Number 618-88-2 [1114]
Molecular Formula CsHsNOe [1112]14]
Molecular Weight 211.13 g/mol [11[4115]
Melting Point 259-261 °C [1][4]
260-264 °C [61[7]

Boiling Point (estimated) 350.79 °C [1]

Appearance

Light cream crystalline powder

[1](8]

White to light yellow

powder/crystal

[110]

Water Solubility

1.5g/L at 20°C

[1](8]

Solubility in Organic Solvents

Soluble in acetonitrile, DMSO,
methanol, ethanol, and
acetone.[1][3]

Flash Point

189.6 °C (373.3 °F) - closed

cup

[4]

Density (estimated)

1.6170 g/cm3

[3]

Safety and Handling

5-Nitroisophthalic acid is classified as an irritant. Proper personal protective equipment

(PPE), including gloves, safety glasses, and a dust mask, should be used when handling the

compound.[4][10][11]
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Hazard Information Details Source(s)
GHS Pictogram GHSO07 (Exclamation Mark) [4]
Signal Word Warning [4][11]
Hazard Statements H315: Causes skin irritation. [11][12]
H319: Causes serious eye
N [4][11][12]
irritation.
H335: May cause respirator
o T PR )
irritation.
P261, P264, P280,
] P302+P352,
Precautionary Statements [4][11]
P305+P351+P338,
P337+P313
Storage Class 11 - Combustible Solids [4]
Applications

5-Nitroisophthalic acid serves as a crucial building block in several industrial sectors.

o Pharmaceutical Synthesis: It is a key intermediate in the production of various active
pharmaceutical ingredients (APIs).[1] A primary use is in the synthesis of 5-aminoisophthalic
acid, a precursor for X-ray contrast agents like lohexol and lopamidol.[13][14] It is also used
in the synthesis of Glycopyrrolate, a medication for respiratory conditions.[1][8]

e Dye Manufacturing: In the dye industry, it functions as an intermediate for disperse dyes.[1]
[8][15] Its properties can enhance the solubility and stability of dye particles in solution,
leading to more uniform textile dyeing.[1]

o Coordination Polymers: The compound is utilized in the synthesis of metal-organic
frameworks (MOFs) and other coordination polymers.[8]

o Other Industrial Uses: It has applications as an intermediate in the manufacturing of
agrochemicals, surface coating agents for metal protection, and as a polymerizing agent in
polyester resins for rocket propellants.[5][15]
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Core applications derived from 5-Nitroisophthalic acid.

Experimental Protocols
Synthesis of 5-Nitroisophthalic Acid via Nitration of
Isophthalic Acid

The most common method for synthesizing 5-Nitroisophthalic acid is through the nitration of
isophthalic acid using a mixture of nitric acid and sulfuric acid.[1]

Materials:

¢ Isophthalic acid

¢ Concentrated sulfuric acid (98%)
« Nitric acid (60-65%)

¢ Deionized water
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e |ce
Procedure:

e Charging the Reactor: In a suitable reaction vessel (e.g., a three-neck flask), add
concentrated sulfuric acid.[8]

» Dissolution: While stirring, slowly add isophthalic acid to the sulfuric acid. Heat the mixture to
approximately 75°C and stir for 30 minutes to ensure complete dissolution.[8]

 Nitration: Slowly add nitric acid dropwise to the reaction mixture. The rate of addition should
be carefully controlled to maintain the reaction temperature and to be completed over 2 to
2.5 hours.[8]

e Reaction Completion: After the addition of nitric acid is complete, continue stirring the
mixture at 75°C for an additional 2 hours to ensure the reaction goes to completion.[8]

e Quenching and Precipitation: Cool the reaction mixture to below 50°C. Slowly add water
dropwise to quench the reaction, which will cause the product to precipitate out of the
solution.[8][16]

« |solation: Further cool the mixture to room temperature and collect the solid product by
filtration.[8]

e Washing: Wash the filter cake multiple times with pure water to remove residual acid.[8][14]

e Recrystallization and Drying: For purification, the crude product can be recrystallized from
hot water.[14] The purified white crystalline solid is then dried under a vacuum.[8][16]
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Workflow for the synthesis of 5-Nitroisophthalic acid.

Key Synthetic Transformations

1. Reduction to 5-Aminoisophthalic Acid A frequent subsequent step is the reduction of the nitro
group to an amine, yielding 5-aminoisophthalic acid. This transformation is crucial for the
synthesis of many pharmaceuticals. The reduction can be efficiently achieved using hydrogen
gas with a catalyst or with reagents like aqueous sodium sulfide.[1][17]

2. Esterification 5-Nitroisophthalic acid can be esterified to produce diesters, such as 5-
nitroisophthalic acid dimethyl ester. This is typically accomplished by reacting it with an
excess of the corresponding alcohol (e.g., methanol) in the presence of a strong acid catalyst
like sulfuric acid.[18][19] This derivative is also important for pharmaceutical applications.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126730?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

